Cas no 15419-61-1 (2-acetylcycloheptan-1-one)

2-Acetylcycloheptan-1-one is a cyclic ketone derivative featuring a seven-membered cycloheptane ring substituted with an acetyl group at the 2-position and a carbonyl group at the 1-position. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a valuable intermediate in the synthesis of complex cyclic frameworks. Its reactivity profile allows for selective functionalization, making it useful in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound's stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in multistep synthetic routes.

2-acetylcycloheptan-1-one structure

Product name:2-acetylcycloheptan-1-one

CAS No:15419-61-1

MF:C₁₄H₂₂O₃

MW:238.32268

CID:1333655

PubChem ID:12337463

2-acetylcycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

- Cycloheptanone, 2-acetyl-
- 2-acetylcycloheptan-1-one
- 2-Acetylcycloheptanone
- DTXSID40491574
- AKOS011019959
- SCHEMBL11664151
- CHEBI:188547
- EN300-1125835
- 15419-61-1
- Inchi： InChI=1S/C9H14O2/c1-7(10)8-5-3-2-4-6-9(8)11/h8H,2-6H2,1H3
- InChI Key： DSOYNVOQUXAPQL-UHFFFAOYSA-N
- SMILES： CC(=O)C1CCCCCC1=O

Computed Properties

Exact Mass: 238.15696
Monoisotopic Mass: 154.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1Å²
XLogP3: 1.4

Experimental Properties

PSA: 51.21

2-acetylcycloheptan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125835-0.1g	2-acetylcycloheptan-1-one	15419-61-1	95%	0.1g	$364.0	2023-10-26
Enamine	EN300-1125835-0.25g	2-acetylcycloheptan-1-one	15419-61-1	95%	0.25g	$381.0	2023-10-26
Enamine	EN300-1125835-5g	2-acetylcycloheptan-1-one	15419-61-1	95%	5g	$1199.0	2023-10-26
Enamine	EN300-1125835-1.0g	2-acetylcycloheptan-1-one	15419-61-1		1g	$728.0	2023-05-23
Enamine	EN300-1125835-0.5g	2-acetylcycloheptan-1-one	15419-61-1	95%	0.5g	$397.0	2023-10-26
Enamine	EN300-1125835-1g	2-acetylcycloheptan-1-one	15419-61-1	95%	1g	$414.0	2023-10-26
Enamine	EN300-1125835-10g	2-acetylcycloheptan-1-one	15419-61-1	95%	10g	$1778.0	2023-10-26
Enamine	EN300-1125835-0.05g	2-acetylcycloheptan-1-one	15419-61-1	95%	0.05g	$348.0	2023-10-26
Enamine	EN300-1125835-5.0g	2-acetylcycloheptan-1-one	15419-61-1		5g	$2110.0	2023-05-23
Enamine	EN300-1125835-10.0g	2-acetylcycloheptan-1-one	15419-61-1		10g	$3131.0	2023-05-23

2-acetylcycloheptan-1-one Related Literature

1. Catalytic asymmetric enamine protonation reaction

Niankai Fu,Long Zhang,Sanzhong Luo Org. Biomol. Chem. 2018 16 510
2. 683. Investigations on the synthesis of 2-acetylcyclohex-2-enone. Part II. Some related experiments, and the constitution of the dimeric product, C16H20O4

C. W. T. Hussey,A. R. Pinder J. Chem. Soc. 1961 3525